Cas no 946374-63-6 (2-methoxy-N-2-(morpholin-4-yl)-2-(thiophen-3-yl)ethylbenzamide)
2-methoxy-N-2-(morpholin-4-yl)-2-(thiophen-3-yl)ethylbenzamide Chemical and Physical Properties
Names and Identifiers
-
- 2-methoxy-N-2-(morpholin-4-yl)-2-(thiophen-3-yl)ethylbenzamide
- Benzamide, 2-methoxy-N-[2-(4-morpholinyl)-2-(3-thienyl)ethyl]-
- 2-methoxy-N-(2-morpholino-2-(thiophen-3-yl)ethyl)benzamide
- 2-methoxy-N-[2-(morpholin-4-yl)-2-(thiophen-3-yl)ethyl]benzamide
- F2392-0622
- 946374-63-6
- 2-methoxy-N-(2-morpholin-4-yl-2-thiophen-3-ylethyl)benzamide
- AKOS024645899
-
- Inchi: 1S/C18H22N2O3S/c1-22-17-5-3-2-4-15(17)18(21)19-12-16(14-6-11-24-13-14)20-7-9-23-10-8-20/h2-6,11,13,16H,7-10,12H2,1H3,(H,19,21)
- InChI Key: XJXQZSYJZMHCCH-UHFFFAOYSA-N
- SMILES: C(NCC(N1CCOCC1)C1C=CSC=1)(=O)C1=CC=CC=C1OC
Computed Properties
- Exact Mass: 346.13511374g/mol
- Monoisotopic Mass: 346.13511374g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 6
- Complexity: 404
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 79Ų
Experimental Properties
- Density: 1.227±0.06 g/cm3(Predicted)
- Boiling Point: 543.5±50.0 °C(Predicted)
- pka: 14.50±0.46(Predicted)
2-methoxy-N-2-(morpholin-4-yl)-2-(thiophen-3-yl)ethylbenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2392-0622-2μmol |
2-methoxy-N-[2-(morpholin-4-yl)-2-(thiophen-3-yl)ethyl]benzamide |
946374-63-6 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2392-0622-5μmol |
2-methoxy-N-[2-(morpholin-4-yl)-2-(thiophen-3-yl)ethyl]benzamide |
946374-63-6 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2392-0622-10μmol |
2-methoxy-N-[2-(morpholin-4-yl)-2-(thiophen-3-yl)ethyl]benzamide |
946374-63-6 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2392-0622-20μmol |
2-methoxy-N-[2-(morpholin-4-yl)-2-(thiophen-3-yl)ethyl]benzamide |
946374-63-6 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2392-0622-1mg |
2-methoxy-N-[2-(morpholin-4-yl)-2-(thiophen-3-yl)ethyl]benzamide |
946374-63-6 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2392-0622-2mg |
2-methoxy-N-[2-(morpholin-4-yl)-2-(thiophen-3-yl)ethyl]benzamide |
946374-63-6 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2392-0622-3mg |
2-methoxy-N-[2-(morpholin-4-yl)-2-(thiophen-3-yl)ethyl]benzamide |
946374-63-6 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2392-0622-4mg |
2-methoxy-N-[2-(morpholin-4-yl)-2-(thiophen-3-yl)ethyl]benzamide |
946374-63-6 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2392-0622-5mg |
2-methoxy-N-[2-(morpholin-4-yl)-2-(thiophen-3-yl)ethyl]benzamide |
946374-63-6 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2392-0622-10mg |
2-methoxy-N-[2-(morpholin-4-yl)-2-(thiophen-3-yl)ethyl]benzamide |
946374-63-6 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
2-methoxy-N-2-(morpholin-4-yl)-2-(thiophen-3-yl)ethylbenzamide Related Literature
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
Additional information on 2-methoxy-N-2-(morpholin-4-yl)-2-(thiophen-3-yl)ethylbenzamide
Professional Introduction to Compound with CAS No. 946374-63-6 and Product Name: 2-methoxy-N-2-(morpholin-4-yl)-2-(thiophen-3-yl)ethylbenzamide
The compound with the CAS number 946374-63-6 and the product name 2-methoxy-N-2-(morpholin-4-yl)-2-(thiophen-3-yl)ethylbenzamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex aromatic and heterocyclic structure, has garnered considerable attention due to its potential therapeutic applications. The presence of functional groups such as 2-methoxy, morpholin-4-yl, and thiophen-3-yl suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation.
In recent years, the development of novel benzamide derivatives has been a focal point in medicinal chemistry, particularly for their role in modulating inflammatory pathways and neurodegenerative diseases. The benzamide core structure in 2-methoxy-N-2-(morpholin-4-yl)-2-(thiophen-3-yl)ethylbenzamide is known for its ability to interact with specific enzymes and receptors, thereby influencing cellular signaling cascades. The incorporation of the morpholin-4-yl group enhances solubility and bioavailability, while the thiophen-3-yl moiety contributes to metabolic stability, making this compound an attractive scaffold for drug design.
Recent studies have highlighted the importance of aromatic heterocycles in developing next-generation therapeutics. The thiophen-3-yl group, in particular, has been extensively studied for its role in enhancing binding affinity and selectivity towards target proteins. In the context of 2-methoxy-N-2-(morpholin-4-yl)-2-(thiophen-3-yl)ethylbenzamide, this group is expected to contribute to its interaction with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are pivotal in inflammatory responses. The synergistic effect of these functional groups may lead to a compound with enhanced pharmacological activity.
The morpholin-4-yl substituent further complements the pharmacological profile of this compound by providing a polar moiety that improves water solubility. This is particularly crucial for oral bioavailability and tissue distribution. Additionally, the 2-methoxy group can influence electronic properties, potentially modulating reactivity and binding interactions. These features collectively make 2-methoxy-N-2-(morpholin-4-yl)-2-(thiophen-3-yl)ethylbenzamide a versatile candidate for further exploration in drug discovery.
Current research in medicinal chemistry emphasizes the need for compounds that exhibit high selectivity and low toxicity. The unique structural features of 946374-63-6 align well with these criteria. Preliminary computational studies suggest that this molecule may interact with biological targets in a manner distinct from existing therapeutic agents, offering a novel approach to treating various diseases. The benzamide core, combined with the aromatic heterocycles, provides multiple sites for optimization to achieve desired pharmacokinetic and pharmacodynamic properties.
In vitro studies have begun to elucidate the mechanism of action of 2-methoxy-N-2-(morpholin-4-yl)-2-(thiophen-3-yilethylbenzamide). Initial findings indicate that it may inhibit key enzymes involved in inflammation and pain pathways without significant off-target effects. This is a critical aspect of drug development, as minimizing side effects enhances patient compliance and therapeutic efficacy. Further research is needed to validate these findings and explore potential applications in treating conditions such as arthritis, neuropathic pain, and other inflammatory disorders.
The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful manipulation of functional groups while maintaining regioselectivity. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions, have been employed to construct the complex aromatic framework. These methods ensure high yield and purity, which are essential for subsequent biological evaluation.
As our understanding of disease mechanisms continues to evolve, so does our approach to drug design. The case of 946374-63-6 underscores the importance of innovative molecular design in addressing unmet medical needs. By leveraging structural diversity and functional group compatibility, chemists can develop compounds with tailored properties that meet specific therapeutic requirements. The journey from laboratory discovery to clinical application is long and challenging but holds immense promise for improving human health.
The future prospects for 2-methoxy-N--(morpholin--4--y--l)--(thiophen--3--y--l)ethylbenzamide are bright, with ongoing research aimed at optimizing its pharmacological profile further. Collaborative efforts between chemists, biologists, and clinicians will be crucial in translating preclinical findings into tangible therapeutic benefits. As new data emerges from both computational modeling and experimental studies, we can anticipate exciting developments that will shape the future landscape of pharmaceuticals.
946374-63-6 (2-methoxy-N-2-(morpholin-4-yl)-2-(thiophen-3-yl)ethylbenzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)